molecular formula C15H22IN B15371988 1-Benzyl-2-(3-iodopropyl)piperidine

1-Benzyl-2-(3-iodopropyl)piperidine

Cat. No.: B15371988
M. Wt: 343.25 g/mol
InChI Key: FJAFDHKAIUTTBJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Benzyl-2-(3-iodopropyl)piperidine is a piperidine derivative characterized by a benzyl group at the 1-position and a 3-iodopropyl substituent at the 2-position of the piperidine ring.

Properties

Molecular Formula

C15H22IN

Molecular Weight

343.25 g/mol

IUPAC Name

1-benzyl-2-(3-iodopropyl)piperidine

InChI

InChI=1S/C15H22IN/c16-11-6-10-15-9-4-5-12-17(15)13-14-7-2-1-3-8-14/h1-3,7-8,15H,4-6,9-13H2

InChI Key

FJAFDHKAIUTTBJ-UHFFFAOYSA-N

Canonical SMILES

C1CCN(C(C1)CCCI)CC2=CC=CC=C2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Pharmacological Comparisons with Similar Compounds

Substituent Effects on Potency and Selectivity

Piperidine derivatives with varying substituents on the nitrogen or ring positions exhibit distinct pharmacological profiles. Key comparisons include:

a) KAB-18
  • Structure : Piperidine with phenylpropyl substituents.
  • Pharmacology: Exhibits moderate potency (IC₅₀ = 10.2 μM) but significant non-nAChR-related actions (≥90%) due to its bulky phenylpropyl group .
  • Comparison: The 3-iodopropyl group in the target compound is similarly bulky but introduces iodine’s electronegative effects. This may reduce non-target interactions compared to KAB-18, though potency might remain lower than smaller substituents.
b) COB-3
  • Structure : Piperidine with a small alkyl group (unspecified) and biphenyl ester.
  • Pharmacology: Shows a 14-fold increase in potency (IC₅₀ ≈ 0.73 μM) and elimination of non-nAChR effects compared to KAB-18 .
  • Comparison : The target compound lacks the biphenyl ester but retains a benzyl group. The absence of this ester may reduce potency, while the 3-iodopropyl group’s steric bulk could limit off-target effects.
c) PPB-6 and PPB-9
  • Structure : Piperidine with small alkyl groups (N-iPr or N-Et) and benzyl-substituted succinimide.
  • Pharmacology : Enhanced potency due to the combination of small alkyl groups and bulky benzoyl substituents .

Physicochemical Properties

The iodine atom in the 3-iodopropyl chain increases molecular weight and hydrophobicity compared to analogs with hydroxypropyl or phenyl groups. This may influence solubility, membrane permeability, and metabolic stability. For example:

Compound Substituent LogP (Predicted) Solubility
1-Benzyl-2-(3-iodopropyl)piperidine 3-Iodopropyl High Low (hydrophobic)
1-Benzyl-4-hydroxypropylpiperidine Hydroxypropyl Moderate Moderate
PPB-6 N-iPr + succinimide Moderate Moderate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.